Application of metal organic frameworks M(bdc)(ted)0.5 (M = Co, Zn, Ni, Cu) in the oxidation of benzyl alcohol†

RSC Advances Pub Date: 2016-08-01 DOI: 10.1039/C6RA12799A

Abstract

The selective oxidation of benzyl alcohol to benzaldehyde is an important process in heterogeneous catalysis and green organic chemistry. Herein, we investigated the effect of different metal ions in the metal organic framework M(bdc)(ted)0.5 (M = Co, Zn, Ni, Cu, bdc = 1,4-benzenedicarboxylate, ted = triethylenediamine) on the catalytic activity of benzyl alcohol oxidation. The catalytic results demonstrated that Co(bdc)(ted)0.5 achieved good benzyl alcohol conversion (81.8%) and benzaldehyde selectivity (>99%) by using O2 as the oxidant. The catalysts could be reused several times without significant degradation in activity.

Graphical abstract: Application of metal organic frameworks M(bdc)(ted)0.5 (M = Co, Zn, Ni, Cu) in the oxidation of benzyl alcohol
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